Cas no 53270-35-2 (1,3-Butanedione, 1-(2,4-dimethoxy-6-methylphenyl)-)
53270-35-2 structure
Product Name:1,3-Butanedione, 1-(2,4-dimethoxy-6-methylphenyl)-
CAS No:53270-35-2
MF:C13H16O4
MW:236.263744354248
CID:1581520
PubChem ID:12272223
Update Time:2025-04-21
1,3-Butanedione, 1-(2,4-dimethoxy-6-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedione, 1-(2,4-dimethoxy-6-methylphenyl)-
- 1-(2,4-dimethoxy-6-methylphenyl)butane-1,3-dione
- 53270-35-2
- DTXSID70483482
-
- Inchi: 1S/C13H16O4/c1-8-5-10(16-3)7-12(17-4)13(8)11(15)6-9(2)14/h5,7H,6H2,1-4H3
- InChI Key: XEXJDZIBNIVAJZ-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(=CC(C)=C1C(CC(C)=O)=O)OC
Computed Properties
- Exact Mass: 236.10488
- Monoisotopic Mass: 236.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,3-Butanedione, 1-(2,4-dimethoxy-6-methylphenyl)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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